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Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 4-Ethylphenyl acetate (CAS RN: 3245-23-6). Intended for a

scientific audience, this document delves into the essential data required for the proficient

application of this compound in research and development, particularly within the

pharmaceutical and fragrance sectors. The guide covers its molecular identity, physicochemical

characteristics, detailed spectroscopic analysis, a representative synthesis protocol, and key

safety and handling information. All data is supported by authoritative references to ensure

scientific integrity.

Compound Identity and General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1583808#bc-rfq
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Ethylphenyl acetate, also known as p-ethylphenyl acetate or acetic acid 4-ethylphenyl ester,

is an aromatic ester.[1] It is a colorless to almost colorless liquid at room temperature.[2] This

compound is recognized for its pleasant fruity and floral aroma, which has led to its primary

application in the fragrance and flavor industries.[3]

Table 1: Chemical Identifiers and General Properties

Parameter Value Source

IUPAC Name (4-ethylphenyl) acetate [4]

Synonyms

p-Ethylphenyl acetate, Acetic

Acid 4-Ethylphenyl Ester, 1-

Acetoxy-4-ethylbenzene

[1][4][5]

CAS Number 3245-23-6 [1][4][5]

Molecular Formula C₁₀H₁₂O₂ [1][4][5]

Molecular Weight 164.20 g/mol [4][5]

Appearance
Colorless to almost colorless

liquid
[2]

Purity >96.0% (GC) [2]

Molecular Structure:

Caption: 2D Molecular Structure of 4-Ethylphenyl acetate.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Ethylphenyl acetate is

paramount for its effective use in experimental design and formulation.

Table 2: Physicochemical Data for 4-Ethylphenyl Acetate
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Property Value Conditions Source

Boiling Point 226 °C at 760 mmHg [2]

Specific Gravity 1.03 at 20/20 °C [2]

Refractive Index 1.49 at 20 °C [2]

Flash Point 91 °C [2]

Solubility
Soluble in ethanol

(228.88 g/L)
at 25 °C [5]

XLogP3-AA 2.6 [4]

Spectroscopic Data
Spectroscopic analysis is critical for the verification of the identity and purity of 4-Ethylphenyl
acetate.

1H Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum of 4-Ethylphenyl acetate provides distinct signals corresponding to the

different proton environments in the molecule.

Table 3: 1H NMR Chemical Shifts for 4-Ethylphenyl Acetate (400 MHz, CDCl₃)

Assignment Chemical Shift (ppm)

Aromatic Protons (d) 7.164

Aromatic Protons (d) 6.973

Methylene Protons (-CH₂-) (q) 2.610

Acetyl Protons (-COCH₃) (s) 2.228

Methyl Protons (-CH₃) (t) 1.205

Source: ChemicalBook[6]
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13C Nuclear Magnetic Resonance (NMR) Spectroscopy
The 13C NMR spectrum confirms the carbon framework of the molecule. While specific shift

assignments from a single source are not readily available, the presence of distinct peaks for

the aromatic, ethyl, and acetate carbons is expected. The spectrum is available through various

databases.[4][7][8]

Mass Spectrometry (MS)
Electron ionization mass spectrometry of 4-Ethylphenyl acetate shows a molecular ion peak

and characteristic fragmentation patterns.

Molecular Ion (M⁺): m/z = 164[6][9]

Major Fragments:

m/z = 122 (Loss of acetyl group, [M-COCH₂]⁺)[4][6][9]

m/z = 107 (Resulting from benzylic cleavage)[4][6][9]

m/z = 43 (Acetyl cation, [CH₃CO]⁺)[4][6][9]

Infrared (IR) Spectroscopy
The IR spectrum of 4-Ethylphenyl acetate displays characteristic absorption bands for its

functional groups. An FTIR spectrum obtained via the capillary cell (neat) technique is available

for reference.[4] Key expected absorptions include:

C=O Stretch (Ester): Strong absorption around 1760-1740 cm⁻¹

C-O Stretch (Ester): Strong absorption in the 1300-1100 cm⁻¹ region

Aromatic C=C Bending: Absorptions in the 1600-1450 cm⁻¹ region

C-H Stretch (Aromatic and Aliphatic): Absorptions around 3100-3000 cm⁻¹ and 3000-2850

cm⁻¹, respectively.

Synthesis and Formulation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenyl-acetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959667/
https://www.researchgate.net/publication/289576207_Synthesis_of_Phenyl_Acetate_from_Phenol_and_Acetic_Anhydride_over_Synthetic_TS-1_Containing_Template
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://www.jetir.org/papers/JETIR2012259.pdf
https://www.chemicalbook.com/SpectrumEN_3245-23-6_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenyl-acetate
https://www.jetir.org/papers/JETIR2012259.pdf
https://www.chemicalbook.com/SpectrumEN_3245-23-6_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenyl-acetate
https://www.jetir.org/papers/JETIR2012259.pdf
https://www.chemicalbook.com/SpectrumEN_3245-23-6_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenyl-acetate
https://www.jetir.org/papers/JETIR2012259.pdf
https://www.chemicalbook.com/SpectrumEN_3245-23-6_1HNMR.htm
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Ethylphenyl acetate is typically synthesized via the esterification of 4-ethylphenol. A

common and straightforward method involves the reaction of 4-ethylphenol with acetic

anhydride.

General Synthesis Protocol: Acetylation of 4-
Ethylphenol
This protocol is based on general procedures for the acetylation of phenols.[6][7][8]

Synthesis Workflow

Reagents:
- 4-Ethylphenol

- Acetic Anhydride
- Catalyst (optional, e.g., VOSO₄·5H₂O)

- Solvent (optional)

Combine 4-Ethylphenol and Acetic Anhydride Heat and Stir
(e.g., 70-150°C)

Add catalyst (if used) Monitor Reaction
(TLC)

Work-up:
- Quench with water

- Neutralize (NaHCO₃)
- Extract with organic solvent

Upon completion
Purification:

- Dry organic layer (Na₂SO₄)
- Evaporate solvent

- Column Chromatography (optional)

4-Ethylphenyl Acetate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Ethylphenyl acetate.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-ethylphenol and a stoichiometric equivalent or slight excess of acetic

anhydride.[6][7][8] A catalyst, such as VOSO₄·5H₂O (1 mol%), can be added to facilitate the

reaction at lower temperatures.[7]

Reaction Conditions: The reaction mixture is heated with stirring. The temperature can range

from 70 °C (with a catalyst) to 150 °C (neat).[6][8] The progress of the reaction should be

monitored by Thin-Layer Chromatography (TLC).
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Work-up: Upon completion, the reaction mixture is cooled to room temperature and then

poured into ice-cold water.[6] The aqueous mixture is neutralized with a saturated solution of

sodium bicarbonate and then extracted with an organic solvent such as ethyl acetate or

hexane.[6][7]

Purification: The combined organic layers are washed with water until neutral, dried over an

anhydrous salt like sodium sulfate, filtered, and the solvent is removed under reduced

pressure.[7] If necessary, the crude product can be further purified by column

chromatography.[7]

Causality Behind Experimental Choices:

Acetic Anhydride as Acetylating Agent: Acetic anhydride is a highly effective and readily

available acetylating agent. The byproduct, acetic acid, is easily removed during the work-up.

Catalyst: While the reaction can proceed without a catalyst at higher temperatures, the use

of a catalyst like VOSO₄·5H₂O allows for milder reaction conditions, which can be beneficial

for sensitive substrates and energy efficiency.[7]

Aqueous Work-up and Neutralization: Quenching with water hydrolyzes any unreacted acetic

anhydride. The subsequent neutralization with sodium bicarbonate removes the acetic acid

byproduct by converting it to the water-soluble sodium acetate.

Applications
The primary application of 4-Ethylphenyl acetate is in the fragrance and flavor industry.[3] Its

pleasant fruity and floral aroma makes it a valuable component in perfumes, colognes, and

various cosmetic products.[3] It is also used as a flavoring agent in food products to impart

fruity or floral notes.[3]

In a research context, 4-Ethylphenyl acetate is classified as a biochemical for proteomics

research, although specific applications in this area are not extensively detailed in the available

literature.[5] Furthermore, it serves as an intermediate in the synthesis of other, more complex

aromatic compounds.[3]
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4-Ethylphenyl acetate is classified as a combustible liquid.[2] Standard laboratory safety

precautions should be observed when handling this compound.

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Wear protective gloves, eye protection, and face protection.[2]

Store in a well-ventilated place. Keep cool.

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Dispose of contents/container to an approved waste disposal plant.

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before use.

Conclusion
4-Ethylphenyl acetate is a well-characterized aromatic ester with a defined set of physical,

chemical, and spectroscopic properties. Its straightforward synthesis and pleasant aromatic

characteristics have solidified its role in the fragrance and flavor industries. For researchers

and drug development professionals, the data compiled in this guide provides a solid

foundation for its potential use as a building block in organic synthesis or as a reference

standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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